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Compound of Interest

Compound Name: DQP-1105

Cat. No.: B11929067

This guide provides researchers, scientists, and drug development professionals with answers
to frequently asked questions and troubleshooting advice for common issues encountered with
the noncompetitive NMDA receptor antagonist DQP-1105.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for dissolving DQP-11057

Al: The recommended solvent for dissolving DQP-1105 is dimethyl sulfoxide (DMSO).[1][2][3]
Q2: I am having trouble dissolving DQP-1105 in DMSO. What can | do?

A2: DQP-1105 may require assistance to fully dissolve. It is recommended to use ultrasonic
agitation and gentle warming (up to 60°C) to facilitate dissolution.[1] Using a fresh, unopened
bottle of DMSO is also advised, as hygroscopic (water-absorbed) DMSO can significantly
reduce the solubility of the product.[1] Sonication is also a recommended technique to aid
dissolution.[3]

Q3: What are the optimal storage conditions for DQP-1105?

A3: For long-term stability, DQP-1105 powder should be stored at -20°C.[2][3] Under these
conditions, it can be stable for at least four years.[2]

Q4: How should | store DQP-1105 stock solutions?
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A4: Prepared stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles and stored at low temperatures.[1] For storage up to one month, -20°C is suitable. For
longer-term storage up to six months, -80°C is recommended.[1] Some suppliers suggest that
stock solutions can be stored at -80°C for up to one year.[3] It is also advisable to store
solutions under nitrogen.[1]

Q5: Is DQP-1105 stable at room temperature?

A5: DQP-1105 is shipped at ambient room temperature in the continental US.[1][2] However,
for long-term storage, maintaining it at -20°C is crucial for its stability.[2]

Troubleshooting Guide
Issue 1: Precipitation of DQP-1105 in aqueous buffer during my experiment.

e Possible Cause 1: Low aqueous solubility. DQP-1105 is poorly soluble in aqueous solutions.
When a concentrated DMSO stock is diluted into an aqueous buffer, the compound may
crash out of solution.

e Troubleshooting Steps:

o Decrease the final concentration: If your experimental design allows, try using a lower final
concentration of DQP-1105.

o Use a vehicle with co-solvents: For in vivo experiments, a vehicle containing co-solvents
like ethanol, Tween 80, and PEG 400 can help maintain solubility upon dilution.[4]

o Prepare fresh dilutions: Prepare the final aqueous dilution immediately before use to
minimize the time for precipitation to occur.

o Check for buffer compatibility: Ensure there are no components in your experimental
buffer that might react with or reduce the solubility of DQP-1105.

Issue 2: Inconsistent results or loss of compound activity over time.

o Possible Cause 1: Degradation due to improper storage. Repeated freeze-thaw cycles of the
stock solution can lead to degradation of the compound.[1] Storing the stock solution for
longer than the recommended period can also result in a loss of potency.
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e Troubleshooting Steps:

o Aliquot stock solutions: Prepare single-use aliquots of your DMSO stock solution to avoid

multiple freeze-thaw cycles.

o Adhere to storage guidelines: Store aliquots at -80°C for long-term use (up to 6 months to

a year) or at -20°C for short-term use (up to 1 month).[1][3]

o Use fresh stock: If you suspect your stock solution has degraded, prepare a fresh stock

from the powder.

o Possible Cause 2: Instability in experimental media. DQP-1105 may not be stable over long

incubation periods in certain cell culture media or physiological buffers.

e Troubleshooting Steps:

o Minimize incubation time: If possible, reduce the duration of the experiment.

o Conduct a stability test: To confirm stability in your specific medium, you can incubate

DQP-1105 in the medium for the duration of your experiment, and then test its activity in a

separate short-term assay.

Data Presentation

Table 1: Solubility of DQP-1105

Solvent Concentration Notes Source(s)
DMSO >50 mg/mL [2]
60 mg/mL (107.45 Sonication is
DMSO [3]
mM) recommended.
Requires ultrasonic
DMSO 10 mg/mL (17.91 mM)  agitation and warming  [1]
to 60°C.
DMSO Soluble to 100 mM
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Table 2: Storage and Stability of DQP-1105

Storage )
Form Duration Notes Source(s)
Temperature
Solid Powder -20°C > 4 years - [2]
Solid Powder -20°C 3 years - [3]
Stored under
In Solvent -20°C 1 month ] [1]
nitrogen.
Stored under
In Solvent -80°C 6 months ) [1]
nitrogen.
In Solvent -80°C 1 year - [3]

Experimental Protocols

Protocol 1: Preparation of DQP-1105 Stock Solution

Weigh the desired amount of DQP-1105 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., 10-100 mM).

» To aid dissolution, place the tube in an ultrasonic water bath and sonicate. If necessary,
gently warm the solution to 60°C.[1]

» Vortex until the solution is clear and all solid has dissolved.

o Centrifuge the tube briefly to collect the solution at the bottom.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
» Store the aliquots at -80°C for long-term storage.

Protocol 2: In Vivo Administration of DQP-1105 in Mice

This protocol is adapted from a study by Lozovaya et al., 2014, as cited in a later publication.[4]
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e Prepare a 100 mM stock solution of DQP-1105 in DMSO.

e Prepare a vehicle solution consisting of 4% ethanol, 5% Tween 80, and 5% PEG 400 in
sterile 0.9% saline.

e Immediately before injection, dilute the DQP-1105 stock solution in the vehicle to a final
concentration of 5 mM. The final DMSO concentration should be less than 5%.

e Warm and sonicate the final DQP-1105 solution.

o Administer the solution intraperitoneally to mice at a volume of 10 pL/g of body weight

(resulting in a dose of 28 mg/kg).

Visualizations
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Click to download full resolution via product page

Caption: Troubleshooting workflow for DQP-1105 solubility and stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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